Cas no 144332-60-5 (N-Carbobenzyloxy-n,2-dimethylalanine)

N-Carbobenzyloxy-n,2-dimethylalanine Properties

Names and Identifiers

• Alanine,N,2-dimethyl-N-[(phenylmethoxy)carbonyl]-
• 2-methyl-2-[methyl(phenylmethoxycarbonyl)amino]propanoic acid
• Z-N,2-Dimethylalanine
• Z-N-Me-Aib-OH
• Z-N-METHYL-A-AMINOISOBUTYRIC ACID
• Z-N-methyl-α-aminoisobutyric acid
• N-Cbz-N,2-dimethylalanine
• N-Benzyloxycarbonyl-N-methyl-a-aminoisobutyric acid
• EN300-6509314
• QCDSXBNEBTVGTP-UHFFFAOYSA-N
• MFCD00191898
• n-benzyloxycarbonyl-n-methyl alpha-amino isobutyric acid
• 2-(((Benzyloxy)carbonyl)(methyl)amino)-2-methylpropanoic acid
• CS-0272360
• AKOS009156776
• Alanine, N,2-dimethyl-N-[(phenylmethoxy)carbonyl]-
• DTXSID70352947
• 2-{[(benzyloxy)carbonyl](methyl)amino}-2-methylpropanoic acid
• AT16599
• SCHEMBL1285759
• AS-68641
• Z-N-methyl-alpha-aminoisobutyric acid
• 2-((benzyloxycarbonyl)(methyl)amino)-2-methylpropanoic acid
• Z-N-Me-Aib-OH, 98%
• N-CARBOBENZYLOXY-N,2-DIMETHYLALANINE
• 144332-60-5
• +Expand

• MDL： MFCD00191898
• InChIKey： QCDSXBNEBTVGTP-UHFFFAOYSA-N
• Inchi： 1S/C13H17NO4/c1-13(2,11(15)16)14(3)12(17)18-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H,15,16)
• SMILES： CC(C)(C(=O)O)N(C)C(=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 251.11600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 251.11575802g/mol
• Heavy Atom Count: 18
• Complexity: 308
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 2.11820
• PSA: 66.84000
• Refractive Index: 1.54
• Boiling Point: 394.8°Cat760mmHg
• Melting Point: 135-138 °C (lit.)
• Flash Point: 192.6°C
• Color/Form: Pale yellow powder
• Solubility: Not determined
• Density: 1.195